dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate

• IUPAC Name: dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C18H18ClNO4/c1-23-17(21)14-9-20(13-6-7-13)10-15(18(22)24-2)16(14)11-4-3-5-12(19)8-11/h3-5,8-10,13,16H,6-7H2,1-2H3
• InChI Key: NLSQQKZLULBNSZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C=C(C1C2=CC(=CC=C2)Cl)C(=O)OC)C3CC3
• Molecular Formula: C18H18ClNO4
• Molecular Weight: 347.8 g/mol

Description

Dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This enzyme is responsible for the breakdown of GABA, the main inhibitory neurotransmitter in the central nervous system. By inhibiting GABA transaminase, CPP-115 increases the levels of GABA in the brain, which can have a variety of effects on neurotransmission and behavior.

Mechanism of Action

Dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate works by inhibiting the enzyme GABA transaminase, which is responsible for breaking down GABA in the brain. By inhibiting this enzyme, dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate increases the levels of GABA in the brain, which can have a variety of effects on neurotransmission and behavior. GABA is the main inhibitory neurotransmitter in the central nervous system and is involved in the regulation of neuronal excitability.
Biochemical and physiological effects:
The biochemical and physiological effects of dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate are largely related to its ability to increase GABA levels in the brain. GABA is involved in a variety of physiological processes, including the regulation of neuronal excitability, sleep, and anxiety. By increasing GABA levels, dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate can have a variety of effects on these processes.

Advantages and Limitations for Lab Experiments

One advantage of using dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate in lab experiments is its potency and selectivity for GABA transaminase. This allows researchers to specifically target this enzyme and study its effects on GABA levels and neurotransmission. However, one limitation of using dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate is its complex synthesis process, which can make it difficult and expensive to obtain.

Future Directions

There are several potential future directions for research on dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate. One area of interest is its potential as a treatment for other substance use disorders, such as alcohol and opioid addiction. Another area of research could investigate the potential of dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate as a treatment for anxiety and other mood disorders. Additionally, further research could explore the potential of dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate in combination with other drugs or therapies for the treatment of various neurological and psychiatric disorders.

Synthesis Methods

Dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate can be synthesized using a multistep process involving the condensation of various reagents to form the final product. The synthesis is typically carried out in a laboratory setting and requires specialized equipment and expertise.

Scientific Research Applications

Dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate has been the subject of numerous scientific studies investigating its potential therapeutic uses. One area of research has focused on its potential as a treatment for cocaine addiction. Studies have shown that dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate can reduce cocaine self-administration in rats and can also attenuate the reinstatement of cocaine-seeking behavior.
Another area of research has investigated the potential of dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate as a treatment for epilepsy. GABA is known to play a key role in the regulation of neuronal excitability, and increasing GABA levels in the brain can have anticonvulsant effects. Studies have shown that dimethyl 4-(3-chlorophenyl)-1-cyclopropyl-1,4-dihydro-3,5-pyridinedicarboxylate can reduce seizure activity in animal models of epilepsy.